Cas no 885270-67-7 (7-Amino-1,4-dihydroisoquinolin-3(2H)-one)

• Product Name: 7-Amino-1,4-dihydroisoquinolin-3(2H)-one
• CAS No: 885270-67-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 710743
• PubChem ID: 45790049
• Update Time: 2025-09-27

7-Amino-1,4-dihydroisoquinolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-1,4-dihydroisoquinolin-3(2H)-one
• 3(2H)-Isoquinolinone,7-amino-1,4-dihydro-
• 7-AMINO-1,2-DIHYDROISOQUINOLIN-3-(4H)-ONE
• 7-amino-1,4-dihydro-3(2H)-Isoquinolinone
• 7-amino-2,4-dihydro-1H-isoquinolin-3-one
• 885270-67-7
• FT-0647310
• KS-9288
• 7-amino-1,2,3,4-tetrahydroisoquinolin-3-one
• BDBM50456683
• 7-amino-1,2-dihydroisoquinolin-3(4H)-one
• AKOS006285248
• DTXSID70672192
• CHEMBL4207758
• AT21752
• SCHEMBL21247645

• MDL： MFCD08234714
• Inchi： 1S/C9H10N2O/c10-8-2-1-6-4-9(12)11-5-7(6)3-8/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： LLXJPNQWAGNDDN-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2CN1)N

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0

Experimental Properties

• Density: 1.237
• Boiling Point: 465.6°C at 760 mmHg
• Flash Point: 235.4°C
• Refractive Index: 1.621
• PSA: 55.12000
• LogP: 1.35110